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Compound of Interest

2,3,4-Trichlorophenyl
Compound Name: o
isothiocyanate

Cat. No.: B165843

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures and safety information for the handling and
storage of 2,3,4-Trichlorophenyl isothiocyanate (CAS No. 127142-69-2). Adherence to these
guidelines is critical to ensure personnel safety and maintain the integrity of the chemical.

Chemical and Physical Properties

2,3,4-Trichlorophenyl isothiocyanate is a solid crystalline compound.[1][2] Its key physical
and chemical properties are summarized below.

Property Value Source
Molecular Formula C7H2CIsNS [3114]
Molecular Weight 238.521 g/mol [3114]
Appearance Light yellow solid crystalline [1112]
Odor Irritating [1]12]
CAS Number 127142-69-2 [31[4]

Hazard Identification and Safety Information

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b165843?utm_src=pdf-interest
https://www.benchchem.com/product/b165843?utm_src=pdf-body
https://www.benchchem.com/product/b165843?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAL1211906&productDescription=234-TRICHLROPHENL+ISOTHI+97+5G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://webbook.nist.gov/cgi/inchi?ID=C127142692&Units=CAL
https://webbook.nist.gov/cgi/inchi?ID=C127142692&Units=SI
https://webbook.nist.gov/cgi/inchi?ID=C127142692&Units=CAL
https://webbook.nist.gov/cgi/inchi?ID=C127142692&Units=SI
https://www.fishersci.com/store/msds?partNumber=AAL1211906&productDescription=234-TRICHLROPHENL+ISOTHI+97+5G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.com/store/msds?partNumber=AAL1211906&productDescription=234-TRICHLROPHENL+ISOTHI+97+5G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://webbook.nist.gov/cgi/inchi?ID=C127142692&Units=CAL
https://webbook.nist.gov/cgi/inchi?ID=C127142692&Units=SI
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165843?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

This compound is classified as hazardous and corrosive.[2][5] It is harmful if swallowed,
inhaled, or in contact with skin, and causes severe skin burns and eye damage.[2]

Hazard Category GHS Classification  Signal Word Hazard Statement

H301+H331: Toxic if
Acute Toxicity, Oral Category 3 Danger swallowed or if

inhaled

Harmful in contact

Acute Toxicity, Dermal  Not specified Danger ) )
with skin[2]
o H301+H331: Toxic if
Acute Toxicity, )
) Category 3 Danger swallowed or if
Inhalation )
inhaled
H314: Causes severe
Skin skin burns and eye
) o Category 1B/2 Danger
Corrosion/Irritation damagel5], H315:
Causes skin irritation
H314: Causes severe
skin burns and eye
Serious Eye Damage Category 1/2 Danger damage[5], H319:
Causes serious eye
irritation
) o H335: May cause
Respiratory Irritation STOT SE 3 Danger

respiratory irritation

Handling Protocols

All handling of 2,3,4-Trichlorophenyl isothiocyanate must be performed in a designated area,
such as a chemical fume hood, to minimize exposure risk.[1][2]

Appropriate PPE must be worn at all times when handling this chemical.[1]
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Protection Type Specification Source

Chemical safety goggles or
Eye/Face Protection face shield (OSHA 29 CFR [1]
1910.133 or EN166)

Chemically resistant gloves
Skin Protection and protective clothing to [1]

prevent skin exposure

NIOSH/MSHA or European

Standard EN 149 approved
Respiratory Protection respirator if exposure limits are  [1]

exceeded or irritation is

experienced

The following workflow outlines the key stages of handling the compound, from receipt to

disposal.

Preparation & Use Disposal

Intact
Receive & Inspect ntact Log & Transfer to Work in Chemical ‘Weigh & Dispense Perform Decontaminate [ »
Container Designated Storage Fume Hood (Avoid Dust) Experiment Tools & Area

Collect Waste in
Labeled Container

Dispose via Approved
Waste Plant

Click to download full resolution via product page
Figure 1: Standard workflow for handling 2,3,4-Trichlorophenyl isothiocyanate.
Protocol for Handling:
e Receiving: Upon receipt, visually inspect the container for any damage or leaks.

e Preparation: Don all required PPE before entering the handling area.[1] All work must be
conducted in a certified chemical fume hood.[2]

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.fishersci.com/store/msds?partNumber=AAL1211906&productDescription=234-TRICHLROPHENL+ISOTHI+97+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL1211906&productDescription=234-TRICHLROPHENL+ISOTHI+97+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL1211906&productDescription=234-TRICHLROPHENL+ISOTHI+97+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b165843?utm_src=pdf-body-img
https://www.benchchem.com/product/b165843?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAL1211906&productDescription=234-TRICHLROPHENL+ISOTHI+97+5G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165843?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

» Dispensing: Use only dedicated, clean spatulas and glassware. When handling the solid,
avoid generating dust.[1] Do not eat, drink, or smoke in the work area.[5]

» Post-Handling: After handling, wash hands and any exposed skin thoroughly.[1]
Decontaminate all surfaces and equipment.

e Clothing: Remove and wash any contaminated clothing before reuse.[2]

Storage Procedures

Proper storage is essential to maintain chemical stability and prevent hazardous situations.

Parameter Requirement Source

Store in a dry, cool, and well-
) ventilated place. A designated
Location ) ) [1][2]
corrosives area is

recommended.

Container Keep container tightly closed. [1][2][6]

Store in a locked-up area
Security accessible only to authorized [1][6]

personnel.

Recommended storage at 2 - 8

Temperature [6]
°C.

Atmosphere Store under an inert gas.

Sensitivity Moisture sensitive. [7]

To prevent dangerous reactions, 2,3,4-Trichlorophenyl isothiocyanate should be stored away
from incompatible materials. The diagram below illustrates materials to avoid, based on the
reactivity of similar isothiocyanate compounds.
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Figure 2: Incompatible material classes for isothiocyanates.

Emergency Protocols

Immediate and appropriate action is required in the event of exposure or a spill. Show the
Safety Data Sheet to any attending medical personnel.[1][2]
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Exposure Route First Aid Protocol Source

Remove person to fresh air. If
) not breathing, give artificial
Inhalation o ) [1][2]
respiration. Immediately call a

POISON CENTER or doctor.

Take off immediately all
contaminated clothing. Wash
) off immediately with soap and
Skin Contact [1112]
plenty of water for at least 15
minutes. Call a physician

immediately.

Rinse cautiously and
immediately with plenty of
water for at least 15 minutes,
also under the eyelids.
Eye Contact ) [1112]
Remove contact lenses, if
present and easy to do.
Continue rinsing. Immediate

medical attention is required.

Do NOT induce vomiting.
Rinse mouth with water. Never
) give anything by mouth to an
Ingestion , [1]
unconscious person. Call a
physician or poison control

center immediately.

In the event of a spill, evacuate the area and ensure adequate ventilation.[8] Avoid breathing
dust and prevent the substance from entering drains.[6][8]
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Figure 3: Emergency protocol for spill response.

Protocol for Spill Cleanup:

o Evacuate: Immediately clear the area of all personnel.
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o Ventilate: Ensure the area is well-ventilated.
e Protect: Don all appropriate PPE, including respiratory protection.[1]

o Contain: Prevent further leakage or spillage if it is safe to do so. Do not let the product enter
drains.[8]

o Clean Up: Carefully sweep up and shovel the material into a suitable, labeled container for
disposal. Avoid dust formation.[1]

o Final Steps: After removal, decontaminate the area and dispose of the waste through an
approved waste disposal plant.[1]

Disposal Procedures

Disposal of 2,3,4-Trichlorophenyl isothiocyanate and its containers must be conducted in
accordance with all local, state, and federal regulations. The material should be disposed of at
an approved waste disposal plant.[1][2] Do not allow the material to contaminate ground or
surface water systems.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for 2,3,4-
Trichlorophenyl isothiocyanate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b165843#handling-and-storage-procedures-for-2-3-4-
trichlorophenyl-isothiocyanate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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